2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid

• Molecular Formula: C23H16ClNO5S
• Molecular Weight: 453.9 g/mol
• IUPAC Name: 2-chloro-4-[5-[(Z)-[3-[(4-methylphenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H16ClNO5S/c1-13-2-4-14(5-3-13)12-25-21(26)20(31-23(25)29)11-16-7-9-19(30-16)15-6-8-17(22(27)28)18(24)10-15/h2-11H,12H2,1H3,(H,27,28)/b20-11-
• InChI Key: UUALWWJIDOVCPM-JAIQZWGSSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=C(C=C4)C(=O)O)Cl)/SC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)C(=O)O)Cl)SC2=O

Description

2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid, also known as CMTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and inflammation. 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been shown to inhibit the activation of NF-κB, a transcription factor involved in inflammation and cancer. Additionally, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been found to inhibit the expression of COX-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been found to induce apoptosis and inhibit cell proliferation. In neurons, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been shown to protect against oxidative stress and reduce neuroinflammation. Additionally, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been found to have anti-inflammatory effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid in lab experiments is its potential therapeutic applications in various fields. Additionally, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been shown to have low toxicity in vitro and in vivo. However, one limitation of using 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid in lab experiments is its limited solubility in water, which may affect its bioavailability and effectiveness.

Future Directions

For 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid research include further investigation into its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various fields. Additionally, the development of more water-soluble analogs of 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid may increase its bioavailability and effectiveness in lab experiments and potential clinical applications.
In conclusion, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research into 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid may lead to the development of novel therapeutic agents for various diseases.

Synthesis Methods

2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid can be synthesized through a multi-step process involving the reaction of 2-chloro-4-nitrobenzoic acid with 5-amino-2-methylfuran-3-carboxaldehyde, followed by the addition of 3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidine-5-carbaldehyde. The final product is obtained through acid-catalyzed cyclization and purification steps.

Scientific Research Applications

2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and anti-inflammatory effects. In cancer research, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been found to protect neurons from oxidative stress and reduce neuroinflammation. Additionally, 2-Chloro-4-(5-{[3-(4-methylbenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid has been shown to have anti-inflammatory effects in vitro and in vivo.